2,6-Dimethylnaphthalene
Overview
Description
2,6-Dimethylnaphthalene (2,6-DMN) is a polycyclic aromatic hydrocarbon . It is one of the ten dimethylnaphthalene isomers, which are derived from naphthalene by the addition of two methyl groups .
Synthesis Analysis
The preparation methods of this compound (2,6-DMN) include direct separation from coal tar and heavy petroleum cracking oil, chemical synthesis with naphthalene, methylnaphthalene, methylbenzene, and xylene as raw materials, isomerization or purification of 2,6-DMN . A new methylation process using low-value C10 aromatics as solvent and transmethylation-agentia was developed for the lower-cost synthesis of 2,6-DMN .Molecular Structure Analysis
The molecular formula of this compound is C12H12 . The structure is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The reaction mechanism of the extraction of this compound (2,6-DMN) from coal tar using m-nitrobenzoic acid (m-NDA) was studied . This compound undergoes ammoxidation to give the 2,6-dicyanonaphthalene, which can be hydrogenated to bis (aminomethyl)naphthalene, a precursor to dyes .Physical And Chemical Properties Analysis
The molecular weight of this compound is 156.22 g/mol . More detailed physical and chemical properties can be found in the NIST Chemistry WebBook .Scientific Research Applications
Catalytic Performance in Methylation of Naphthalene : 2,6-DMN is significant for producing polyethylenenaphthalate and polybutylene naphthalate. Its synthesis involves the methylation of 2-methylnaphthalene over metal-loaded beta zeolite catalysts. Zr-impregnated beta zeolite catalysts enhance the selectivity and activity for this synthesis (Güleç, Sher, & Karaduman, 2018).
Biochemical Research : 2,6-DMN serves as a substrate in biochemical studies, particularly in research related to the metabolism of polycyclic aromatic hydrocarbons in marine organisms. It's a significant compound in studying the effects of petroleum pollution (Schnell, Gruger, & Malins, 1980).
Kinetic Studies in Methylation Reactions : The kinetics of methylation of naphthalene over Fe/ZSM-5 zeolite catalysts, with a focus on producing 2,6-DMN, have been investigated. This study provides insights into the reaction mechanisms at different temperatures and space velocities (Güleç et al., 2017).
Extraction and Separation Techniques : Research has been conducted on extractive crystallization processes for separating 2,6-DMN from other isomers, which is crucial for applications in high-performance engineering plastics and liquid crystalline polymers (Putrawan & Soerawidjaja, 2004).
Improved Stability and Selectivity in Synthesis : Studies have shown that certain modified zeolites, like SAPO-11 modified by PdO, offer exceptional shape-selectivity and stability in synthesizing 2,6-DMN (Zhang, Feng, Lyu, & Li, 2014).
Environmental and Health Studies : The pyrolysis of carotene has been found to produce 2,6-DMN. This finding is significant since the production of such hydrocarbons might have implications for health, particularly in relation to carcinogenic activity (Jones & Sharpe, 1948).
Molecular Analysis and Computational Studies : Computational analysis using density functional theory has been applied to understand the molecular dimensions and reactivity differences of DMN isomers, which aids in explaining the selectivity observed in synthesis processes (Fang & Hu, 2006).
Mechanism of Action
Target of Action
2,6-Dimethylnaphthalene (2,6-DMN) is a polycyclic aromatic hydrocarbon . It is one of the ten dimethylnaphthalene isomers, which are derived from naphthalene by the addition of two methyl groups .
Mode of Action
The mode of action of 2,6-DMN is primarily through its chemical reactions. It undergoes ammoxidation to give the 2,6-dicyanonaphthalene, which can be hydrogenated to bis (aminomethyl)naphthalene, a precursor to dyes .
Biochemical Pathways
The biochemical pathways involving 2,6-DMN are primarily related to its synthesis and its use in the production of other compounds. For instance, 2,6-DMN is mainly used for the preparation of 2,6-naphthalenedicarboxylic acid by oxidation of this compound in the liquid phase . This acid is a monomer for the production of high-performance polymers, in particular, poly (ethylene-2,6-naphthalene dicarboxylate) or shorter polyethylene naphthalate (PEN) .
Pharmacokinetics
They are metabolized in the liver and excreted in the urine and feces .
Result of Action
It’s known that 2,6-dmn is used as a precursor in the synthesis of certain dyes . It’s also used in the production of high-performance polymers, which have superior strength and higher thermal resistance than more commonly used polymers .
Action Environment
The action of 2,6-DMN can be influenced by environmental factors. For instance, it’s known that 2,6-DMN is found in low concentrations in crude oil and coal tar . The separation of 2,6-DMN from these sources is difficult, expensive, and requires a number of operations such as selective crystallization and adsorption, in addition to any isomerization reactions . Therefore, the presence and concentration of 2,6-DMN in the environment can affect its availability and efficacy.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,6-dimethylnaphthalene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12/c1-9-3-5-12-8-10(2)4-6-11(12)7-9/h3-8H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGYNBBAUIYTWBF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C=C(C=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0029187 | |
Record name | 2,6-Dimethylnaphthalene | |
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URL | https://comptox.epa.gov/dashboard/DTXSID0029187 | |
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Molecular Weight |
156.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Alfa Aesar MSDS] | |
Record name | 2,6-Dimethylnaphthalene | |
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CAS RN |
581-42-0, 96789-56-9 | |
Record name | 2,6-Dimethylnaphthalene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=581-42-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2,6-Dimethylnaphthalene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000581420 | |
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Record name | Naphthalene, 2,6-(or 2,7)-dimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0096789569 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,6-DIMETHYLNAPHTHALENE | |
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Record name | Naphthalene, 2,6-dimethyl- | |
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Record name | 2,6-Dimethylnaphthalene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0029187 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-dimethylnaphthalene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.605 | |
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Record name | 2,6-DIMETHYLNAPHTHALENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/76U29QW3FM | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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